Cas no 1805449-23-3 (2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1805449-23-3
• MF: C₈H₃F₆NO₂
• MW: 259.105343103409
• CID: 4805572
• Update Time: 2025-10-30

2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H3F6NO2/c9-4-2(8(12,13)14)1-15-5(6(10)11)3(4)7(16)17/h1,6H,(H,16,17)
• InChI Key： LSQPTTNITAKDQQ-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)O)C(C(F)F)=NC=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 294
• XLogP3: 2
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1805449-23-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the CAS number 1805449-23-3, is a fluorinated pyridine derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural features and versatile biological activities. The compound’s molecular framework, characterized by the presence of multiple fluorine atoms at strategic positions, imparts exceptional electronic and steric properties, making it a valuable scaffold for the development of novel pharmacological agents. This introduction explores the compound’s chemical profile, its synthetic pathways, and its emerging applications in drug discovery, emphasizing recent advancements and future prospects.

The structural motif of 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid consists of a pyridine core substituted with a difluoromethyl group at the 2-position, a fluoro atom at the 4-position, and a trifluoromethyl group at the 5-position, with a carboxylic acid functional group at the 3-position. This arrangement of fluorinated substituents is not arbitrary but rather carefully designed to optimize interactions with biological targets. Fluorine atoms are known to influence molecular properties such as lipophilicity, metabolic stability, and binding affinity, which are critical factors in drug design. The difluoromethyl group, in particular, has been extensively studied for its ability to enhance binding interactions and improve pharmacokinetic profiles.

From a synthetic perspective, the preparation of 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid involves multi-step organic transformations that highlight the challenges and opportunities in fluorinated heterocycle synthesis. The introduction of fluorine atoms into aromatic systems often requires specialized methodologies to achieve regioselectivity and high yields. Recent advances in transition-metal-catalyzed cross-coupling reactions have facilitated the introduction of fluorinated groups into pyridine derivatives with greater efficiency. For instance, palladium-catalyzed C-F bond-forming reactions have enabled the functionalization of pyridine rings at specific positions while maintaining overall structural integrity.

The biological significance of 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid stems from its potential to interact with various biological targets. The compound’s fluorinated structure suggests applications in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. In oncology research, fluorinated pyridines have been explored as inhibitors of kinases and other enzymes involved in cancer cell proliferation. The electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups enhances the compound’s ability to modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions.

Recent studies have demonstrated the compound’s efficacy as an inhibitor of tyrosine kinases, which are overexpressed in many cancers. The presence of fluorine atoms at specific positions enhances binding affinity to target proteins by improving complementarity with amino acid residues in the active site. Additionally, computational modeling studies have revealed that 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid can adopt multiple conformations that optimize interactions with biological targets, further enhancing its pharmacological potential.

In addition to its applications in oncology, this compound has shown promise in treating inflammatory diseases. Fluorinated pyridines have been reported to modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The carboxylic acid moiety at the 3-position provides a site for further derivatization, allowing for the development of prodrugs or analogs with enhanced bioavailability or targeted delivery mechanisms.

The central nervous system (CNS) is another therapeutic area where 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid holds significant promise. Fluorinated heterocycles have been investigated for their potential as neuroprotective agents and antipsychotic drugs. The compound’s ability to cross the blood-brain barrier efficiently makes it an attractive candidate for CNS-targeted therapies. Preclinical studies have suggested that it may modulate neurotransmitter systems involved in mood regulation and cognitive function.

Advances in medicinal chemistry have also led to the development of novel derivatives of 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid with enhanced potency and selectivity. By modifying substituents such as halogens or alkyl groups, researchers can fine-tune the compound’s pharmacological profile to achieve desired therapeutic effects while minimizing side effects. Computational techniques such as high-throughput screening (HTS) and structure-based drug design (SBDD) have accelerated the discovery process by enabling rapid evaluation of large libraries of compounds.

The future prospects for 2-(Difluoromethyl)-4-fluoro-5-(trifluoromethyl)pyridine-3-carboxylic acid are promising, with ongoing research aimed at expanding its therapeutic applications. Innovations in synthetic methodologies will continue to facilitate access to more complex derivatives, while advances in biophysical techniques will provide deeper insights into molecular interactions. Collaborative efforts between academia and industry are essential to translate these findings into clinical applications that benefit patients worldwide.